Ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C14H18N2O2S/c1-4-18-14(17)12-11(15)10-6-5-9(7-8(2)3)16-13(10)19-12/h5-6,8H,4,7,15H2,1-3H3
• InChI Key: PDDWYUHOCAMPAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(C=C2)CC(C)C)N
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

Ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate is a chemical compound with potential applications in scientific research. It is a heterocyclic compound with a thieno[2,3-b]pyridine ring system and an ester functional group. The compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate involves its interaction with PKC. The compound binds to the catalytic domain of PKC and inhibits its activity, leading to the inhibition of downstream signaling pathways. This results in the induction of apoptosis in cancer cells and the suppression of cell proliferation.
Biochemical and physiological effects:
Ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate has been found to have interesting biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. The compound has also been found to have potential as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate in lab experiments include its potential as an inhibitor of PKC activity, its ability to induce apoptosis in cancer cells, and its potential as an anti-inflammatory agent. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for the research on ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate. One direction is to investigate its potential as a therapeutic agent for cancer and inflammatory diseases. Another direction is to develop more efficient synthesis methods for the compound. Additionally, further research is needed to understand the compound's mechanism of action and its interaction with PKC.

Synthesis Methods

Ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate can be synthesized using different methods. One such method involves the reaction of 2-bromo-3-methylthiophene with 2-amino-4-methylpyridine in the presence of a palladium catalyst, followed by the addition of ethyl chloroformate. Another method involves the reaction of 2-amino-4-methylpyridine with 2,3-dibromothiophene in the presence of a copper catalyst, followed by the addition of ethyl chloroformate.

Scientific Research Applications

Ethyl 3-amino-6-(2-methylpropyl)thieno[2,3-b]pyridine-2-carboxylate has been used in various scientific research applications. It has been found to have potential as an inhibitor of protein kinase C (PKC) activity, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. The compound has also been found to have potential as an antitumor agent, as it can induce apoptosis in cancer cells.